2-(2-FURYLMETHYL)-8-NITRO-1,2,3,4-TETRAHYDROPYRAZINO[1,2-A][1,3]BENZIMIDAZOLE

• IUPAC Name: 2-(furan-2-ylmethyl)-8-nitro-3,4-dihydro-1H-pyrazino[1,2-a]benzimidazole
• InChI: InChI=1S/C15H14N4O3/c20-19(21)11-3-4-14-13(8-11)16-15-10-17(5-6-18(14)15)9-12-2-1-7-22-12/h1-4,7-8H,5-6,9-10H2
• InChI Key: QZNAOHKOLGFKKW-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NC3=C2C=CC(=C3)[N+](=O)[O-])CN1CC4=CC=CO4
• Molecular Formula: C15H14N4O3
• Molecular Weight: 298.30 g/mol

Description

“2-(2-furylmethyl)-8-nitro-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazole” is a complex organic compound that belongs to the class of benzimidazoles. Benzimidazoles are organic compounds containing a benzene ring fused to an imidazole ring. They are known for their wide range of biological activities including antibacterial, antifungal, analgesic, cardiovascular, and anticancer activities.

Synthesis Analysis

Benzimidazole is one of the oldest known nitrogen heterocycles and was first synthesized by Hoebrecker. A one-pot procedure for the conversion of aromatic and heteroaromatic 2-nitroamines into bicyclic 2H-benzimidazoles employs formic acid, iron powder, and NH4Cl as additive to reduce the nitro group and effect the imidazole cyclization with high-yielding conversions.

Molecular Structure Analysis

The benzimidazole ring contains two nitrogen atoms with amphoteric nature, possessing both acidic and basic characteristics. It exists in two equivalent tautomeric forms, in which the hydrogen atom can be located on either of the two nitrogen atoms.

Chemical Reactions Analysis

The photodegradation of 2-(2-Furyl)-benzimidazole has been investigated employing advanced HPLC—UV/VIS technique and fluorescence emission and excitation spectroscopy in methanol at natural pH, in acidic medium and in aqueous solutions at pH 7 and 3.

Future Directions

Benzimidazoles have a broad spectrum of biological activities and are of significant importance in the search for new bioactive molecules in the pharmaceutical industry. The future direction in this field could involve further design to afford more selective, potent, and multi-target anticancer of 2-substituted benzimidazole-based compounds.